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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581 Get Quote

For Researchers, Scientists, and Engineering Professionals

This technical guide provides a comprehensive overview of the dielectric properties of

Fluorinert™ FC-40, a perfluorinated fluid from 3M™, widely utilized in demanding electronic

applications. The document details its key electrical and physical characteristics, outlines the

standardized experimental protocol for determining its dielectric constant, and presents a

logical workflow for this measurement.

Core Properties of Fluorinert™ FC-40
Fluorinert™ FC-40 is a clear, colorless, and thermally stable fully-fluorinated liquid.[1][2][3][4][5]

Its excellent dielectric properties, chemical inertness, and wide operating temperature range

make it an ideal candidate for single-phase heat transfer applications in the semiconductor and

electronics industries, including roles in etchers, ion implanters, testers, and data center

cooling. A key advantage of FC-40 is that it is a single compound, ensuring its composition

does not shift or fractionate over time, which maintains consistent performance.

Quantitative Data Summary
The physical and electrical properties of Fluorinert™ FC-40 at 25°C are summarized in the

table below. These values are typical and should not be used for specification purposes without

consulting the manufacturer's certificate of analysis.
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Property Value Units

Electrical Properties

Dielectric Constant (@ 1 kHz) 1.9 -

Dielectric Strength (0.1" gap) 46 kV

Electrical Resistivity 4.0 x 10¹⁵ ohm-cm

Physical Properties

Appearance Clear, colorless -

Average Molecular Weight 650 g/mol

Boiling Point (@ 1 atm) 165 °C

Pour Point -57 °C

Density 1855 kg/m ³

Kinematic Viscosity 2.2 cSt

Liquid Specific Heat 1100 J kg⁻¹ °C⁻¹

Liquid Thermal Conductivity 0.065 W m⁻¹ °C⁻¹

Vapor Pressure 287 Pa

Surface Tension 16 dynes/cm

Refractive Index 1.29 -

Experimental Protocol: Determination of Dielectric
Constant
The dielectric constant of an insulating liquid like Fluorinert™ FC-40 is a critical parameter for

its application in electronics. A standardized method for this measurement is detailed in ASTM

D924, "Standard Test Method for Dissipation Factor (or Power Factor) and Relative Permittivity

(Dielectric Constant) of Electrical Insulating Liquids".

Principle
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The fundamental principle behind measuring the dielectric constant of a liquid is to determine

the capacitance of a test cell with and without the liquid as the dielectric material. The ratio of

these two capacitances gives the relative permittivity, or dielectric constant, of the liquid.

Apparatus
Test Cell: A two-terminal or three-terminal test cell of a predetermined capacitance when

empty. This can be of a parallel plate or concentric cylinder design.

Capacitance Bridge: A bridge circuit capable of accurately measuring capacitance at the

desired frequency (e.g., 1 kHz).

Temperature Control System: A means to maintain the test cell and the liquid sample at a

constant, specified temperature, as the dielectric constant can be temperature-dependent.

Voltage Source: A stable AC voltage source.

Procedure
Cleaning the Test Cell: Thoroughly clean and dry the test cell to remove any contaminants

that could affect the measurements.

Determining the Geometric Capacitance (C₀):

Measure the capacitance of the empty, dry test cell in air.

Alternatively, for a three-terminal cell, the geometric capacitance can be calculated from its

dimensions.

Sample Preparation:

Obtain a representative sample of Fluorinert™ FC-40.

Ensure the sample is free from moisture and other contaminants.

Filling the Test Cell:

Rinse the test cell with a small amount of the FC-40 sample.
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Fill the test cell with the FC-40 sample to the appropriate level, ensuring no air bubbles are

trapped between the electrodes.

Temperature Stabilization: Place the filled test cell in the temperature-controlled environment

and allow it to reach thermal equilibrium at the desired measurement temperature (typically

25°C).

Capacitance Measurement (Cₓ):

Connect the filled test cell to the capacitance bridge.

Apply the specified test voltage and measure the capacitance of the test cell with the FC-

40 sample.

Calculation of Dielectric Constant (εᵣ):

The dielectric constant is calculated as the ratio of the capacitance of the cell filled with the

liquid (Cₓ) to the capacitance of the empty cell (C₀): εᵣ = Cₓ / C₀

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the experimental determination of the

dielectric constant of a liquid such as Fluorinert™ FC-40.
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Workflow for Dielectric Constant Measurement.

In summary, Fluorinert™ FC-40 possesses a low dielectric constant and high dielectric

strength, making it an excellent choice for a wide array of electronic cooling and testing

applications. The standardized procedures for measuring its dielectric properties ensure

reliable and reproducible data for engineering and research purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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